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Compound of Interest

Compound Name: Apoptosis inducer 4

Cat. No.: B15143781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Apoptosis Inducer 4, identified as Compound 12b in the scientific literature, is a novel

hydrogen sulfide (H₂S) releasing derivative of oridonin. This compound has demonstrated

significant antiproliferative and pro-apoptotic activities in various cancer cell lines. Its

mechanism of action involves the induction of both the extrinsic and intrinsic apoptotic

pathways, leading to cell cycle arrest and programmed cell death. This technical guide provides

a comprehensive overview of the chemical structure, properties, and biological activities of

Apoptosis Inducer 4 (Compound 12b), including detailed experimental protocols and a

visualization of its signaling pathway.

Chemical Structure and Properties
Apoptosis Inducer 4 (Compound 12b) is a semi-synthetic compound derived from oridonin, a

natural ent-kaurane diterpenoid. The key modification is the addition of a hydrogen sulfide-

releasing moiety, which is crucial for its enhanced anticancer effects.

Table 1: Chemical and Physical Properties of Apoptosis Inducer 4 (Compound 12b)
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Property Value

IUPAC Name

(1R,2S,6S,6aR,7S,9R,10aS,11aS)-1,6,9-

trihydroxy-2-(hydroxymethyl)-1,7-dimethyl-11-

methylidene-

1H,2H,6H,6aH,7H,8H,9H,10H,10aH,11H-

benzo[de]cyclopenta[a]chromen-5-one

Molecular Formula C₄₁H₅₀O₁₁S₃

Molecular Weight 815.02 g/mol

CAS Number 2408050-83-7

Appearance Solid

SMILES String

CC1(C[C@H]2--INVALID-LINK--

C3=O)C[C@@H]4[C@]32--INVALID-LINK--

CO">C@(C)C)--INVALID-LINK--C4=O

Biological Activity and Mechanism of Action
Apoptosis Inducer 4 (Compound 12b) exhibits potent antiproliferative activity against a range

of cancer cell lines. Its primary mechanism of action is the induction of apoptosis, a form of

programmed cell death.

2.1. Antiproliferative Activity

The efficacy of Compound 12b has been quantified by determining its half-maximal inhibitory

concentration (IC₅₀) in various cancer cell lines.

Table 2: Antiproliferative Activity (IC₅₀) of Apoptosis Inducer 4 (Compound 12b)
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Cell Line Cancer Type IC₅₀ (µM)

HepG2 Hepatocellular Carcinoma 2.57

HCT-116 Colorectal Carcinoma 5.81

K562
Chronic Myelogenous

Leukemia
0.95

Data sourced from Li et al., 2020.

2.2. Induction of Apoptosis

Compound 12b triggers apoptosis through a dual mechanism, activating both the extrinsic

(death receptor-mediated) and intrinsic (mitochondrial) pathways. This is accompanied by

characteristic morphological changes, such as cell shrinkage and fragmentation of the cell

nuclei.

2.3. Cell Cycle Arrest

The compound has been shown to cause cell cycle arrest, which is cell-line dependent. In

K562 cells, it induces arrest at the S phase, while in HepG
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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